3-allyl-5-[(2-ethoxy-1-naphthyl)methylene]-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[(2-ethoxynaphthalen-1-yl)methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H17NO2S2/c1-3-11-20-18(21)17(24-19(20)23)12-15-14-8-6-5-7-13(14)9-10-16(15)22-4-2/h3,5-10,12H,1,4,11H2,2H3/b17-12+
• InChI Key: YFNZNSLZWJBCGJ-SFQUDFHCSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C=C3C(=O)N(C(=S)S3)CC=C
• Isomeric SMILES: CCOC1=C(C2=CC=CC=C2C=C1)/C=C/3\C(=O)N(C(=S)S3)CC=C
• Molecular Formula: C19H17NO2S2
• Molecular Weight: 355.5 g/mol

Description

3-allyl-5-[(2-ethoxy-1-naphthyl)methylene]-2-thioxo-1,3-thiazolidin-4-one is a chemical compound that has been extensively studied for its potential applications in various fields of science. This compound is known for its unique chemical structure and properties, which make it a promising candidate for use in scientific research.

Scientific Research Applications

Synthesis and Chemical Properties

• Development of Thromboxane Compounds from Carbohydrates

  A study explored the synthesis of unsaturated sugar precursors as chiral precursors for the carbohydrate-based construction of thromboxane A2 and B2 ring systems. This involved the Claisen-type rearrangement and selective modifications to allyl α-D-glucopyranoside, showcasing the intricate synthetic routes applicable to structurally complex thiazolidinone derivatives (Pelyvás, Lindhorst, & Thiem, 1990).

• Antineoplastic and Antimonoamineoxidase Activity

  Compounds structurally similar to the specified chemical have been synthesized for evaluation of their antineoplastic and antimonoamineoxidase activities. The research underscores the therapeutic potential of these derivatives in medical chemistry, focusing on their synthesis and biological testing (Markosyan, Gabrielyan, Arsenyan, & Sukasyan, 2010).

• Halocyclization of Allyl Isothiocyanate Products

  Another study discussed the halocyclization reactions of products obtained from allyl isothiocyanate addition to methylene-active compounds, resulting in derivatives of 2-ylidene-5-halomethylthiazolidines. This research highlights the chemical reactivity and potential for generating structurally diverse thiazolidinones (Litvinchuk, Bentya, Slyvka, & Vovk, 2017).

• Novel Heterocycles with Anticancer Activity

  Ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate was used as a precursor in the synthesis of new heterocycles, demonstrating the utility of thioxo-thiazolidinone structures in developing compounds with significant anticancer activity against specific human cancer cell lines (Abdel-Motaal, Alanzy, & Asem, 2020).

Biological Activity and Potential Applications

• Antimicrobial Activities of Thiazoles: Thiazolidinone derivatives have been synthesized and tested for antimicrobial activities, providing insights into the potential use of these compounds in combating microbial infections. The study involved synthesizing fused thiazole derivatives and evaluating their efficacy against various bacterial and fungal strains (Wardkhan, Youssef, Hamed, & Ouf, 2008).